Cas no 1806845-83-9 (3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride)

• Product Name: 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride
• CAS No: 1806845-83-9
• MF: C₇H₂ClF₃N₂O₂S
• MW: 270.616189479828
• CID: 4807897
• Update Time: 2025-10-24

3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride

• Inchi： 1S/C7H2ClF3N2O2S/c8-16(14,15)4-1-3(2-12)7(11)13-5(4)6(9)10/h1,6H
• InChI Key： XFOILNZGQKRKSJ-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C#N)=C(N=C1C(F)F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 402
• XLogP3: 1.7
• Topological Polar Surface Area: 79.2

Additional information on 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride

3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride (CAS No. 1806845-83-9): A Versatile Intermediate for Pharmaceutical and Agrochemical Applications

The 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride (CAS No. 1806845-83-9) is a highly specialized chemical intermediate that has gained significant attention in recent years due to its unique structural features and broad applicability in the synthesis of active pharmaceutical ingredients (APIs) and agrochemicals. This compound, belonging to the fluorinated pyridine sulfonyl chloride family, exhibits remarkable reactivity that makes it a valuable building block for modern drug discovery and crop protection formulations.

With the increasing demand for fluorinated heterocyclic compounds in medicinal chemistry, 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride has emerged as a key intermediate for developing novel therapeutic agents. Its molecular structure combines three strategically placed functional groups: a cyano group at position 3, a difluoromethyl group at position 6, and a sulfonyl chloride at position 5, all attached to a fluoropyridine core. This unique arrangement enables diverse chemical transformations that are particularly valuable in the design of kinase inhibitors and other targeted therapies.

The compound's pyridine sulfonyl chloride derivative characteristics make it especially useful in coupling reactions, where the sulfonyl chloride moiety can readily form sulfonamides or sulfonate esters with various nucleophiles. This reactivity profile has made 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride increasingly popular in combinatorial chemistry and high-throughput screening approaches, addressing the pharmaceutical industry's need for rapid lead optimization and diversification.

In agrochemical applications, the difluoromethyl pyridine structure of this compound has shown particular promise in the development of next-generation fungicides and herbicides. The presence of both fluorine atoms and the cyano group enhances the biological activity and environmental stability of resulting compounds, making them effective at lower application rates. This aligns perfectly with the current industry focus on developing more sustainable crop protection solutions with reduced environmental impact.

The synthesis of 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride typically involves multi-step processes starting from appropriately substituted pyridine precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing importance of sustainable manufacturing practices in fine chemical production. The compound's high purity grade is crucial for its applications, with most pharmaceutical uses requiring purity levels exceeding 98%.

From a market perspective, the demand for fluorinated pyridine intermediates like 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride has been steadily increasing, driven by the expanding pipeline of fluorinated drugs and agrochemicals. Industry analysts project continued growth in this sector, particularly as more companies explore the benefits of fluorine incorporation in small molecule therapeutics. The compound's versatility has made it a subject of numerous patent applications, highlighting its commercial importance in intellectual property strategies.

Quality control for 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride typically involves advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy. These methods ensure batch-to-batch consistency and verify the absence of impurities that could affect downstream applications. The compound's stability profile requires proper storage conditions, typically under inert atmosphere at controlled temperatures to maintain its reactivity.

Recent research trends have explored the use of 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride in click chemistry applications and as a precursor for metal-organic frameworks (MOFs) with potential catalytic properties. These emerging applications demonstrate the compound's expanding utility beyond traditional pharmaceutical and agrochemical uses, opening new avenues for research and development in materials science.

For researchers working with pyridine sulfonyl chloride derivatives, proper handling procedures are essential despite the compound not being classified as hazardous. Standard laboratory precautions including the use of personal protective equipment and adequate ventilation are recommended when working with this intermediate. The compound's reactivity with nucleophiles makes it particularly important to avoid contact with moisture and incompatible substances during storage and handling.

The global supply chain for 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride has become more robust in recent years, with several specialty chemical manufacturers offering this intermediate at various scales. Custom synthesis options are increasingly available to meet specific purity or isotopic labeling requirements for advanced research applications. This availability supports the growing demand from both academic institutions and industrial research facilities.

Environmental considerations for fluorinated pyridine compounds have led to improved waste management protocols and recycling methods for synthetic byproducts. The chemical industry has made significant progress in developing more sustainable processes for manufacturing intermediates like 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride, reducing solvent usage and energy consumption while maintaining high yields and purity.

Analytical method development for 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride and its derivatives remains an active area of research, with new chromatographic and spectroscopic techniques being adapted to improve detection limits and separation efficiency. These advancements support quality control in production and facilitate metabolite identification in biological studies using compounds derived from this intermediate.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-sulfonyl chloride (CAS No. 1806845-83-9) represents a strategically important building block in modern chemical synthesis. Its unique combination of fluorine substituents, cyano group, and sulfonyl chloride functionality continues to enable innovative applications across multiple industries. As research into fluorinated heterocycles advances, this compound is poised to play an even more significant role in the development of next-generation pharmaceuticals and agrochemicals with improved efficacy and environmental profiles.